Cas no 227607-44-5 (Ethyl 1-methyl-3-oxocyclobutane-1-carboxylate)

Ethyl 1-methyl-3-oxocyclobutane-1-carboxylate structure
227607-44-5 structure
Product Name:Ethyl 1-methyl-3-oxocyclobutane-1-carboxylate
CAS No:227607-44-5
MF:C8H12O3
MW:156.179082870483
MDL:MFCD23105920
CID:244961
PubChem ID:45090237
Update Time:2025-04-19

Ethyl 1-methyl-3-oxocyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Cyclobutanecarboxylicacid, 1-methyl-3-oxo-, ethyl ester
    • Cyclobutanecarboxylic acid, 1-methyl-3-oxo-, ethyl ester (9CI)
    • Ethyl 1-methyl-3-oxocyclobutane-1-carboxylate
    • ethyl 1-methyl-3-oxocyclobutanecarboxylate
    • Ethyl 1-methyl-3-oxo-cyclobutanecarboxylate
    • WULIHYFQPZMMLD-UHFFFAOYSA-N
    • BBL103476
    • STL557286
    • SB20562
    • PB36405
    • AS-71331
    • DTXSID201200932
    • ethyl1-methyl-3-oxocyclobutanecarboxylate
    • CJA60744
    • MFCD23105920
    • A878451
    • EN300-331665
    • Cyclobutanecarboxylic acid, 1-methyl-3-oxo-, ethyl ester
    • SY099955
    • SCHEMBL14127768
    • P13493
    • AMY35229
    • AKOS025213466
    • CS-0049549
    • 227607-44-5
    • DB-114363
    • MDL: MFCD23105920
    • Inchi: 1S/C8H12O3/c1-3-11-7(10)8(2)4-6(9)5-8/h3-5H2,1-2H3
    • InChI Key: WULIHYFQPZMMLD-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1(C)CC(C1)=O)=O

Computed Properties

  • Exact Mass: 156.079
  • Monoisotopic Mass: 156.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.4
  • XLogP3: 0.3

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 210.3±33.0 °C at 760 mmHg
  • Vapor Pressure: 0.2±0.4 mmHg at 25°C

Ethyl 1-methyl-3-oxocyclobutane-1-carboxylate Security Information

Ethyl 1-methyl-3-oxocyclobutane-1-carboxylate Pricemore >>

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